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Compound of Interest

Compound Name: (S)-Fmoc-β2-homophenylalanine

Cat. No.: B1165833

Get Quote

Precision Engineering of Peptidomimetics
Introduction & Chemical Profile
Reviewer's Note: In the nomenclature of

-amino acids, the superscript denotes the position of the side chain relative to the carboxyl
group.

-homophenylalanine: Side chain on the

-carbon (adjacent to nitrogen).

-homophenylalanine: Side chain on the

-carbon (adjacent to carbonyl).

(S)-Fmoc-β2-homophenylalanine possesses the side chain at the

-position, creating a specific steric environment that mimics the spatial projection of native

-amino acids while extending the backbone by one methylene unit.
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Feature Specification

IUPAC Name

(S)-3-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-2-benzylpropanoic

acid

CAS Number 193954-28-8

Molecular Formula

Backbone Motif

Key Property
High proteolytic stability; Induces 10/12-helix

formation.

The "Epimerization Trap"
The critical distinction in working with

-amino acids is the acidity of the

-proton. In standard

-amino acids, the Fmoc-urethane group on the adjacent nitrogen protects against oxazolone
formation and racemization. In

-amino acids, the nitrogen is distal (separated by a methylene group), meaning the

-proton is not protected by the same electronic effects. Consequently, base-mediated
enolization (and thus racemization) occurs much more readily during the activation step if
standard bases like DIPEA are used in excess.

Strategic Application in Drug Design
A. Metabolic Stability (The "Stealth" Effect)
Incorporating

-hPhe renders the peptide backbone unrecognizable to common proteases (e.g., chymotrypsin,
pepsin). The extended backbone disrupts the scissile bond geometry required for the catalytic
triad of serine proteases.
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Mechanism: The additional methylene group (

) shifts the carbonyl carbon away from the nucleophilic serine of the enzyme, effectively
"hiding" the amide bond.

Result: Half-life extension from minutes (native peptide) to hours or days.

B. Conformational Constraint (Foldamers)
-residues are powerful tools for inducing secondary structure.

-Peptides: Alternating

and

residues can form stable 11-helices or 14/15-helices.

-Specific Folding: Homooligomers of

-amino acids tend to form 12-helices (defined by 12-membered ring H-bonds between

and

).

Protocol: Solid Phase Peptide Synthesis (SPPS)
Objective: Incorporate (S)-Fmoc-β2-hPhe-OH with >98% enantiomeric excess (ee).

Workflow Visualization
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Resin-Bound Peptide (Free Amine)

Residue Type?

Standard Alpha-Amino Acid

Alpha

(S)-Fmoc-Beta2-hPhe-OH

Beta2

Activation: HBTU / DIPEA (Base Rich)

CRITICAL RISK: Alpha-Proton Epimerization

Coupling (45 min)

Kaiser Test

Activation: DIC / Oxyma (Base Free)

Mitigation

Coupling (2 x 60 min)

Color (Positive) - Recouple

Fmoc Removal (20% Piperidine)

Blue (Negative)

Click to download full resolution via product page

Caption: Decision tree for SPPS emphasizing the divergence in activation strategy for
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-residues to prevent racemization.

Detailed Methodology
Step 1: Resin Preparation[1]

Resin Selection: Rink Amide MBHA or Wang resin (loading 0.3–0.6 mmol/g). Low loading is

preferred to reduce aggregation of hydrophobic

-peptides.

Swelling: DCM (3 x 5 min), followed by DMF (3 x 5 min).

Step 2: Activation (The Critical Step)
DO NOT use HBTU/HATU with high concentrations of DIPEA/NMM. The basicity will

deprotonate the

-carbon of the

-amino acid.

Preferred Method (Base-Free):

Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyanoglyoxylate-2-

oxime).

Ratio: AA : DIC : Oxyma = 3 : 3 : 3 (relative to resin loading).

Solvent: DMF or NMP.[1][2]

Procedure: Dissolve Fmoc-β2-hPhe-OH and Oxyma in DMF. Add DIC immediately prior to

adding to the resin. This generates the active ester in situ at neutral pH, preserving

chirality.

Alternative (Weak Base):

If HATU must be used (for difficult sequences), use TMP (2,4,6-

Trimethylpyridine/Collidine) instead of DIPEA. Collidine is a weaker base and less likely to
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.bachem.com/articles/peptides/efficient-peptide-synthesis-a-guide-to-coupling-reagents-additives/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-proton.

Ratio: AA : HATU : Collidine = 3 : 2.9 : 6.

Step 3: Coupling
Time: 60–90 minutes at Room Temperature.

Agitation: Gentle shaking.

Double Coupling: Highly recommended for

-residues due to the steric bulk of the side chain being adjacent to the activation site. Repeat
Step 2 with fresh reagents.

Step 4: Monitoring
Kaiser Test: The primary amine of the growing chain reacts normally. A negative (yellow) test

indicates successful coupling.

Chloranil Test: Use if coupling to a secondary amine (e.g., Proline or N-methylated residue).

Step 5: Fmoc Deprotection
Reagent: 20% Piperidine in DMF (v/v) with 0.1M Oxyma (to suppress aspartimide formation

if Asp is present).

Cycles: 2 x 10 minutes.

Note: The resulting free amine is a primary amine (

). It is less hindered than standard

-amines. Therefore, coupling the next amino acid onto the

-residue is usually straightforward and does not require special forcing conditions.

Quality Control & Characterization
Analytical HPLC
-peptides are often more hydrophobic than their
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-counterparts.

Column: C18 Reverse Phase (e.g., Phenomenex Jupiter or Waters XBridge).

Gradient: 5% to 95% Acetonitrile in Water (+0.1% TFA). Shallow gradients (e.g., 1% per min)

may be needed to separate diastereomers if epimerization occurred.

Racemization Check
If you suspect epimerization:

Synthesize the intentional epimer (using the (R)-enantiomer or a racemic mix).

Co-inject the product with the intentional epimer.

If a doublet peak appears, optimization of the Activation Step (Step 2) is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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